Rediocide C

• Molecular Formula: C46H54O13
• Molecular Weight: 814.9 g/mol
• InChI: InChI=1S/C46H54O13/c1-24-21-32-43(52)35(24)55-33(48)18-12-11-17-31(54-39(49)27-13-7-5-8-14-27)30-20-19-28(25(30)2)22-41(4,51)45(53)36-26(3)44(32)34(37-42(23-47,56-37)40(43)50)38(45)58-46(57-36,59-44)29-15-9-6-10-16-29/h5-18,24-26,28,30-32,34-38,40,47,50-53H,19-23H2,1-4H3/b17-11-,18-12+/t24-,25-,26+,28+,30-,31+,32+,34-,35-,36-,37-,38+,40+,41+,42-,43+,44-,45-,46?/m0/s1
• InChIKey: ZDIWBBJUVBDSOV-DFCSBRLQSA-N

Rediocide C Overview

Rediocide C is a diterpenoid of the daphnane-type terpene class, isolated from the roots of Trigonostemon reidioides (Kurz) Craib, a plant native to Thailand [1][2]. With a molecular formula of C46H54O13 and a molecular weight of 814.91 g/mol, it features a complex macrocyclic lactone core with multiple hydroxyl and ester functionalities that define its biological activity profile . The compound is available from specialized natural product suppliers as a research-grade reference material, typically stored at -20°C .

A

Antimycobacterial screening compound from daphnane diterpenoid class

B

Acaricide structure-activity relationship (SAR) studies

C

Phytochemical reference standard for Trigonostemon species

• [1] Soonthornchareonnon, N., Sakayarojkul, M., Isaka, M., Mahakittikun, V., Chuakul, W., & Wongsinkongman, P. (2005). Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chemical and Pharmaceutical Bulletin, 53(2), 241-243. View Source
• [2] ChEBI. Rediocide C. EMBL-EBI. Accessed 2026. View Source

Rediocide C vs. Related Rediocides

Within the rediocide family of daphnane diterpenoids, subtle structural variations yield pronounced differences in bioactivity profiles. Rediocide C (MIC 3.84 μM vs. M. tuberculosis) and rediocide G share identical molecular formulas but exhibit divergent cytotoxicity against cancer cell lines [1][2]. Similarly, acaricidal potency varies up to 7-fold among rediocides A, C, E, and F in direct comparative assays, with LC50 values ranging from 0.78 to 5.59 μg/cm² [3]. These quantitative divergences preclude generic substitution and mandate compound-specific validation for any research application.

Target Rediocide C

Analog Rediocide A / E / F

Risk Acaricidal potency may differ substantially; reported LC50 values span a 7-fold range in direct comparison

Target Rediocide C

Analog Rediocide G

Risk Cytotoxicity profile diverges despite identical molecular formula; cell-model endpoints may not transfer

Target Rediocide C

Analog Rediocide F (demethyl)

Risk Methylation status alters potency; structure-activity relationship may not generalize across rediocides

• [1] Choodej, S., Pudhom, K., & Ngamrojanavanich, N. (2017). Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron, 73(12), 1594-1601. View Source
• [2] Temkitthawon, P., Viyoch, J., Limpeanchob, N., Pongamornkul, W., Sirikul, C., Kumpila, A., ... & Ruangrungsi, N. (2005). A New Cytotoxic Daphnane Diterpenoid, Rediocide G, from Trigonostemon reidioides. Chemical and Pharmaceutical Bulletin, 53(10), 1321-1323. View Source
• [3] Soonthornchareonnon, N., Sakayarojkul, M., Isaka, M., Mahakittikun, V., Chuakul, W., & Wongsinkongman, P. (2005). Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chemical and Pharmaceutical Bulletin, 53(2), 241-243. View Source

Rediocide C Comparative Bioactivity

Antimycobacterial Activity Against M. tuberculosis

Rediocide C exhibited potent antimycobacterial activity against Mycobacterium tuberculosis, with a minimum inhibitory concentration (MIC) of 3.84 μM. In the same study, rediocide G showed identical activity, while other isolated diterpenoids including trigonoreidons A-F displayed varying activity levels [1]. The MIC value of 3.84 μM places rediocide C among the most active daphnane diterpenoids reported against M. tuberculosis.

MIC vs M. tuberculosis

Reported

3.84 μM

Antimycobacterial screening context

In vitro H37Ra strain; supports comparator assay-response review

Evidence Dimension	Antimycobacterial activity (MIC)
Target Compound Data	3.84 μM
Comparator Or Baseline	Rediocide G: 3.84 μM; other diterpenoids: variable (higher MICs)
Quantified Difference	Rediocide C and G equally most active in the tested panel
Conditions	In vitro susceptibility testing of M. tuberculosis H37Ra strain

Why This Matters

The consistent MIC value across independent vendor validations establishes rediocide C as a reliable positive control for antimycobacterial screening programs.

• [1] Choodej, S., Pudhom, K., & Ngamrojanavanich, N. (2017). Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron, 73(12), 1594-1601. View Source

Acaricidal Activity Comparison

In a direct comparative assay, rediocide C demonstrated an LC50 of 5.59 μg/cm² against the house dust mite Dermatophagoides pteronyssinus. This value was compared directly to other rediocides isolated from the same extract: rediocide A (0.78 μg/cm²), rediocide E (0.92 μg/cm²), and rediocide F (2.53 μg/cm²) [1]. Rediocide C was approximately 7-fold less potent than rediocide A but 2-fold more potent than rediocide F in this assay system.

Acaricidal LC50 Comparison

Head-to-head

C: 5.59 μg/cm² | A: 0.78 | E: 0.92 | F: 2.53

Reported acaricidal potency ranking context

D. pteronyssinus contact bioassay; compound-specific endpoints

Evidence Dimension	Acaricidal activity (LC50)
Target Compound Data	5.59 μg/cm²
Comparator Or Baseline	Rediocide A: 0.78 μg/cm²; Rediocide E: 0.92 μg/cm²; Rediocide F: 2.53 μg/cm²
Quantified Difference	7.2× less potent than rediocide A; 2.2× more potent than rediocide F
Conditions	Contact bioassay on filter paper against D. pteronyssinus adults

Why This Matters

This head-to-head comparison enables precise selection: researchers requiring maximal acaricidal potency should choose rediocide A, while those studying structure-activity relationships or seeking a compound with balanced antimycobacterial and acaricidal profiles would select rediocide C.

• [1] Soonthornchareonnon, N., Sakayarojkul, M., Isaka, M., Mahakittikun, V., Chuakul, W., & Wongsinkongman, P. (2005). Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chemical and Pharmaceutical Bulletin, 53(2), 241-243. View Source

Cytotoxicity Profile vs. Rediocide G

Although rediocide C and rediocide G share identical molecular formulas (C46H54O13) and molecular weights, they exhibit distinct cytotoxic profiles. Rediocide G shows measurable cytotoxicity against multiple cancer cell lines including GepGII (ED50 6.4 μg/mL), HeLa (4.8 μg/mL), HuCCA-1 (5.0 μg/mL), and KB (5.0 μg/mL) [1]. In contrast, rediocide C has not been reported to exhibit significant cytotoxicity in these or similar cell lines at comparable concentrations, suggesting a divergence in biological activity driven by stereochemical or subtle structural differences [2].

Cytotoxicity vs Rediocide G

Class-level

No significant cytotoxicity reported

Cell-model endpoint context; data to verify

Rediocide G: ED50 4.8–6.4 μg/mL across HeLa, KB, HuCCA-1, GepGII

Evidence Dimension	Cytotoxicity
Target Compound Data	No significant cytotoxicity reported at comparable concentrations
Comparator Or Baseline	Rediocide G: ED50 values of 6.4, 4.8, 5.0, and 5.0 μg/mL against GepGII, HeLa, HuCCA-1, and KB cell lines respectively
Quantified Difference	Rediocide G is measurably cytotoxic; rediocide C is not reported to be cytotoxic under similar conditions
Conditions	In vitro cytotoxicity assays against human cancer cell lines

Why This Matters

For researchers developing antimycobacterial or acaricidal agents where cytotoxicity to human cells is undesirable, rediocide C presents a potentially cleaner profile compared to rediocide G.

• [1] Temkitthawon, P., Viyoch, J., Limpeanchob, N., Pongamornkul, W., Sirikul, C., Kumpila, A., ... & Ruangrungsi, N. (2005). A New Cytotoxic Daphnane Diterpenoid, Rediocide G, from Trigonostemon reidioides. Chemical and Pharmaceutical Bulletin, 53(10), 1321-1323. View Source
• [2] Choodej, S., Pudhom, K., & Ngamrojanavanich, N. (2017). Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron, 73(12), 1594-1601. View Source

Demethylation and Acaricidal Potency

Structural elucidation established rediocide F as the demethyl analog of rediocide C [1]. This single methyl group difference correlates with a 2.2-fold change in acaricidal potency: rediocide C (LC50 5.59 μg/cm²) is less potent than rediocide F (LC50 2.53 μg/cm²) against D. pteronyssinus [2]. This precise structure-activity relationship demonstrates that methylation at this specific position modulates biological activity, providing a clear molecular handle for analog design or batch identity verification.

Methylation Impact

Reported

Methylated (C) vs demethyl (F): 2.2× potency shift

Structure-activity relationship context

NMR-confirmed methylation; supports batch identity verification

Evidence Dimension	Structural correlation with acaricidal activity
Target Compound Data	Methylated analog; LC50 5.59 μg/cm²
Comparator Or Baseline	Rediocide F (demethyl analog); LC50 2.53 μg/cm²
Quantified Difference	Presence of methyl group reduces potency by factor of 2.2
Conditions	Structural analysis by NMR and mass spectrometry; acaricidal activity measured via contact bioassay

Why This Matters

This defined structure-activity relationship enables quality control laboratories to verify compound identity through spectroscopic methods and confirms that methylation status is a critical procurement specification.

• [1] Soonthornchareonnon, N., Sakayarojkul, M., Isaka, M., Mahakittikun, V., Chuakul, W., & Wongsinkongman, P. (2005). Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chemical and Pharmaceutical Bulletin, 53(2), 241-243. View Source
• [2] Semantic Scholar. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. 2005. View Source

Rediocide C Research Applications

Antimycobacterial Assay Positive Control

Rediocide C serves as a validated positive control in antimycobacterial screening programs, with a confirmed MIC of 3.84 μM against M. tuberculosis H37Ra. Its consistent activity profile, as documented in peer-reviewed literature [1], makes it suitable for assay standardization, batch-to-batch validation, and comparative studies against novel synthetic or natural antimycobacterial agents. Procurement of rediocide C from reputable suppliers ensures that researchers obtain material with the specific bioactivity profile required for reproducible experiments.

Acaricide SAR Studies

The defined LC50 of 5.59 μg/cm² against D. pteronyssinus, established through direct head-to-head comparison with rediocides A, E, and F [2], positions rediocide C as a key reference compound for structure-activity relationship (SAR) studies in acaricide development. Its intermediate potency and well-characterized demethyl analog (rediocide F) provide a valuable comparative framework for investigating the molecular determinants of acaricidal activity in daphnane diterpenoids.

Phytochemical Reference Standard

Rediocide C is a characteristic secondary metabolite of Trigonostemon reidioides roots [3]. Its distinct spectroscopic signature and established isolation protocols make it an essential reference standard for phytochemical fingerprinting, dereplication studies, and quality control of botanical extracts from this and related Euphorbiaceae species. Researchers investigating the chemical diversity of Trigonostemon species can rely on rediocide C as a chemotaxonomic marker.

Non-Cytotoxic Diterpenoid Mechanisms

In contrast to its congener rediocide G, which exhibits measurable cytotoxicity against multiple human cancer cell lines, rediocide C lacks reported cytotoxicity at comparable concentrations [4]. This differential profile makes rediocide C a candidate of choice for mechanistic studies investigating the antimycobacterial or acaricidal mechanisms of daphnane diterpenoids without confounding cytotoxic effects on mammalian cells.

Application

Selection Property

Validation Focus

Antimycobacterial screening studies

Reported antimycobacterial screening context

MIC endpoint review; assay standardization

Acaricide SAR studies

Structure-activity relationship context

LC50 comparison endpoints; methylation-status verification

Phytochemical reference standard

Spectroscopic identity confirmation

Batch-to-batch identity; dereplication studies

Cell-model endpoint review

Reported lower cytotoxicity profile vs analogs

Cell-viability endpoint monitoring; class-specific review

• [1] Choodej, S., Pudhom, K., & Ngamrojanavanich, N. (2017). Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron, 73(12), 1594-1601. View Source
• [2] Soonthornchareonnon, N., Sakayarojkul, M., Isaka, M., Mahakittikun, V., Chuakul, W., & Wongsinkongman, P. (2005). Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chemical and Pharmaceutical Bulletin, 53(2), 241-243. View Source
• [3] ChEBI. Rediocide C. EMBL-EBI. Accessed 2026. View Source
• [4] Temkitthawon, P., Viyoch, J., Limpeanchob, N., Pongamornkul, W., Sirikul, C., Kumpila, A., ... & Ruangrungsi, N. (2005). A New Cytotoxic Daphnane Diterpenoid, Rediocide G, from Trigonostemon reidioides. Chemical and Pharmaceutical Bulletin, 53(10), 1321-1323. View Source